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Compound of Interest

Compound Name: Cerium--nickel (1/4)

Cat. No.: B15435425 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the physical properties of CeNi4 and other rare-

earth nickel (RNi4) intermetallic compounds, including LaNi4, PrNi4, and NdNi4. The

information presented is based on available experimental data from scientific literature,

focusing on key performance indicators relevant to materials science and condensed matter

physics research.

Performance Comparison
The following tables summarize the available quantitative data for the magnetic, thermal, and

electrical properties of CeNi4 and its counterparts. Direct experimental data for CeNi4 is limited

in the available literature; therefore, data for closely related compounds and general trends are

included for a comprehensive overview.

Table 1: Magnetic Properties
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Property CeNi4 LaNi5
PrNi9Si4
(related to
PrNi4)

NdNi4Si
(related to
NdNi4)

Magnetic

Ordering

Temperature

Not Reported Paramagnetic

No magnetic

order

observed[1]

Ferromagnetic,

TC = 8 K[2]

Magnetic

Susceptibility (χ)
Not Reported

4.6 x 10⁻⁶ emu/g

(Pauli

paramagnet)[3]

Temperature-

dependent

paramagnet[1]

-

Effective

Magnetic

Moment (µeff)

- - 3.43 µB[1] -

Weiss Constant

(θ)
- - -3.7 K[1] -

Saturation

Magnetic

Moment

- - -
1.5 µB/f.u. at 4.2

K

Table 2: Thermal Properties (Low-Temperature Heat Capacity)

Property CeNi4 LaNi5 PrNi5
NdNi4Si
(related to
NdNi4)

Electronic

Specific Heat

Coefficient (γ)

Not Reported
Data available

from 0.3 to 7 K[4]

Data available

from 0.3 to 7 K[4]
85 mJ/(mol K²)[2]

Debye

Temperature

(ΘD)

Not Reported - - 325 K[2]

Table 3: Electrical Properties
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Property CeNi4 LaNi4 PrNi4
NdNi4Mg
(related to
NdNi4)

Resistivity

Behavior
Not Reported Not Reported Not Reported Metallic[5]

Temperature

Dependence
Not Reported Not Reported Not Reported

Resistivity

decreases with

decreasing

temperature[5]

Experimental Protocols
The data presented in this guide are typically obtained through the following established

experimental methodologies:

Magnetic Susceptibility Measurement
The magnetic susceptibility of these intermetallic compounds is commonly determined using

techniques such as the Gouy method or a Superconducting Quantum Interference Device

(SQUID) magnetometer.

Gouy Method: This technique involves suspending a cylindrical sample in a uniform

magnetic field. The apparent change in the mass of the sample upon application of the

magnetic field is measured. This change in mass is directly proportional to the magnetic

susceptibility of the material.

SQUID Magnetometer: A SQUID magnetometer is a highly sensitive instrument used to

measure very weak magnetic fields. The sample is placed within a superconducting coil, and

any change in the magnetic flux due to the sample's magnetization is detected by the

SQUID. This method provides precise measurements of magnetic susceptibility as a function

of temperature and applied magnetic field.

Heat Capacity Measurement
The low-temperature heat capacity is a crucial parameter for understanding the electronic and

lattice contributions to the thermal properties of materials. It is typically measured using
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calorimetry.

Adiabatic Heat Capacity Measurement: In this method, a known amount of heat is supplied

to the sample in a highly isolated environment (adiabatically). The resulting change in

temperature is measured. The heat capacity is then calculated as the ratio of the heat

supplied to the temperature change. Measurements are often performed in a cryostat to

achieve and maintain low temperatures.

Electrical Resistivity Measurement
The electrical resistivity of intermetallic compounds is a key indicator of their electronic

transport properties. The four-probe method is the standard technique for these

measurements.

Four-Probe Method: This method minimizes the influence of contact resistance on the

measurement. Four collinear probes are brought into contact with the sample. A constant

current is passed through the outer two probes, and the voltage drop is measured across the

inner two probes. The resistivity is then calculated from the measured current, voltage, and

the geometry of the sample and probes.

Visualizations
The following diagrams illustrate the experimental workflow for characterizing rare-earth nickel

intermetallics and a logical diagram of the relationships between their key properties.
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Experimental Workflow for Characterizing RNi4 Intermetallics
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Interrelation of Physical Properties in RNi4 Intermetallics
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Property Interrelationships

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Nickel Intermetallics]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15435425#ceni4-vs-other-rare-earth-nickel-
intermetallics]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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